1-(4-(5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C17H17N3O3S/c21-15(11-13-3-2-10-24-13)20-7-5-12(6-8-20)16-18-19-17(23-16)14-4-1-9-22-14/h1-4,9-10,12H,5-8,11H2
• InChI Key: GDYFOYXHBSFVLW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(O2)C3=CC=CO3)C(=O)CC4=CC=CS4
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol
• CAS No.: 1211137-06-2

Description

1-(4-(5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C17H17N3O3S and its molecular weight is 343.4. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

One of the prominent applications of derivatives closely related to the specified compound is in antimicrobial activities. Compounds containing the 1,3,4-oxadiazole moiety, achieved through modifications starting from furan-2-carbohydrazide, have been synthesized and demonstrated activity against various microorganisms. This highlights the potential of these derivatives in contributing to the development of new antimicrobial agents (Başoğlu et al., 2013).

Anticancer and Antiangiogenic Effects

Another significant application is in the domain of cancer research, where novel thioxothiazolidin-4-one derivatives containing the oxadiazol moiety have shown promising anticancer and antiangiogenic effects in a mouse model. These derivatives inhibited tumor growth and tumor-induced angiogenesis, suggesting their potential as candidates for anticancer therapy (Chandrappa et al., 2010).

Liquid Crystalline Properties

Compounds integrating the 1,3,4-oxadiazole, furan, and thiophene units have also been investigated for their liquid crystalline properties. The study of these heterocyclic liquid crystalline compounds could contribute to advancements in materials science, particularly in the development of new liquid crystal displays (Han et al., 2009).

Vasodilator Action

Furoxans, closely related to the structure of interest, have been studied for their vasodilator action, mediated through the generation of nitric oxide upon reaction with thiols. This property indicates the potential of such derivatives in the development of new nitrovasodilators for therapeutic use in conditions requiring vasodilation (Feelisch et al., 1992).

Biological Activities of Heterocyclic Compounds

Oxadiazole and furan derivatives are known for their broad range of chemical and biological properties, including antimicrobial, antitumor, and anti-inflammatory activities. Research into these compounds continues to reveal their therapeutic potential across various domains, making them valuable targets for pharmaceutical development (Siwach & Verma, 2020).